Cas no 712296-73-6 (3-tert-butyl-1-[(pyridin-3-yl)methyl]thiourea)

• Product Name: 3-tert-butyl-1-[(pyridin-3-yl)methyl]thiourea
• CAS No: 712296-73-6
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 4657610
• Update Time: 2025-06-22

3-tert-butyl-1-[(pyridin-3-yl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-[(pyridin-3-yl)methyl]thiourea
• Thiourea, N-(1,1-dimethylethyl)-N'-(3-pyridinylmethyl)-

• Inchi： 1S/C11H17N3S/c1-11(2,3)14-10(15)13-8-9-5-4-6-12-7-9/h4-7H,8H2,1-3H3,(H2,13,14,15)
• InChI Key： WKYYJWGTZDPRMP-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC1=CC=CN=C1)=S

Additional information on 3-tert-butyl-1-[(pyridin-3-yl)methyl]thiourea

3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea: A Comprehensive Overview

3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea, identified by the CAS number 712296-73-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as TBTMTh, is a derivative of thiourea, a class of compounds known for their versatile applications in catalysis, drug design, and materials synthesis. The structure of TBTMTh incorporates a thiourea backbone with two distinct substituents: a bulky tert-butyl group and a pyridinylmethyl moiety. These substituents impart unique electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea typically involves the reaction of thiourea derivatives with appropriate alkylating agents under controlled conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring scalability and reproducibility. These developments are particularly relevant for industries requiring large-scale production of thiourea derivatives for applications in pharmaceuticals and agrochemicals.

The chemical structure of TBTMTh plays a crucial role in its functional properties. The tert-butyl group introduces steric hindrance, which can influence the compound's solubility, stability, and reactivity. On the other hand, the pyridinylmethyl group contributes aromaticity and potential hydrogen bonding capabilities, enhancing the compound's ability to interact with other molecules. These complementary properties make TBTMTh an attractive candidate for use as a catalyst in organic reactions. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and asymmetric synthesis.

In terms of applications, 3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea has found utility in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development. Its ability to form stable complexes with metal ions makes it a promising candidate for designing metalloenzymes or metallo-drugs targeting specific biological pathways. Additionally, TBTMTh has been explored for its role in agrochemicals, where it exhibits potential as an herbicide or fungicide due to its unique chemical properties.

Recent research has also highlighted the importance of TBTMTh in materials science. The compound has been used as a precursor for synthesizing novel materials with tailored properties, such as conductive polymers or metal-organic frameworks (MOFs). Its ability to coordinate with metal ions facilitates the formation of robust MOF structures with applications in gas storage, catalysis, and sensing technologies.

The environmental impact and safety profile of 3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea are critical considerations for its widespread use. Studies on its toxicity and biodegradability are ongoing, with preliminary results suggesting that it exhibits low toxicity under standard conditions. However, further research is required to fully understand its environmental fate and potential risks associated with large-scale production or disposal.

In conclusion, 3-Tert-butyl-1-[(pyridin-3-yl)methyl]thiourea, CAS number 712296-73